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Compound of Interest

Compound Name: 1-Benzofuran-2-carbonitrile

Cat. No.: B041887 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Benzofuran-2-carbonitrile, including detailed personal protective equipment (PPE)

protocols, operational plans, and disposal procedures.

When working with 1-Benzofuran-2-carbonitrile and its derivatives, a thorough understanding

of its potential hazards is crucial. Although a specific Safety Data Sheet (SDS) for 1-
Benzofuran-2-carbonitrile is not readily available, data from structurally similar compounds,

such as 2,3-Benzofuran and other benzofuran derivatives, indicate several potential hazards.

These include flammability, potential carcinogenicity, and the risk of organ damage with

prolonged exposure. Therefore, adherence to strict safety protocols is non-negotiable.

Recommended Personal Protective Equipment
(PPE)
The following table summarizes the recommended PPE for handling 1-Benzofuran-2-
carbonitrile in various laboratory scenarios.
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Scenario Eye Protection Hand Protection
Respiratory

Protection

Protective

Clothing

Weighing and

Solids Handling

Chemical safety

goggles or face

shield

Nitrile gloves

(minimum 0.11

mm thickness)

NIOSH/MSHA-

approved

respirator with

organic vapor

cartridges

Laboratory coat

Solution

Preparation and

Transfers

Chemical safety

goggles and face

shield

Chemical-

resistant nitrile

gloves (consider

thicker gauge for

prolonged

contact)

Work in a

certified chemical

fume hood

Chemical-

resistant

laboratory coat

or apron

Running

Reactions

Chemical safety

goggles and face

shield

Chemical-

resistant nitrile

gloves

Work in a

certified chemical

fume hood

Flame-retardant

laboratory coat

Work-up and

Purification

Chemical safety

goggles and face

shield

Chemical-

resistant nitrile

gloves

Work in a

certified chemical

fume hood

Chemical-

resistant

laboratory coat

or apron

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty,

chemical-

resistant nitrile

gloves

NIOSH/MSHA-

approved

respirator with

organic vapor

cartridges

Chemical-

resistant suit or

coveralls

Note: Nitrile gloves are recommended for their resistance to a wide range of chemicals.[1][2][3]

[4][5] Always inspect gloves for any signs of degradation or puncture before use. For prolonged

or immersive contact, consult the glove manufacturer's chemical resistance guide.

Operational and Disposal Plans
Handling Procedures:
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Always handle 1-Benzofuran-2-carbonitrile within a certified chemical fume hood to

minimize inhalation exposure.[6][7]

Ensure adequate ventilation in the laboratory.[6][7][8][9]

Avoid contact with skin, eyes, and clothing.[7][8][10]

Wash hands thoroughly after handling.[8][10]

Keep the compound away from heat, sparks, and open flames, as benzofuran derivatives

can be flammable.[8][9][11]

Use non-sparking tools and explosion-proof equipment where necessary.[8][9][11]

Store containers tightly closed in a cool, dry, and well-ventilated area.[7][8][9]

First Aid Measures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

[10][12] Remove contaminated clothing.[8][10][12]

In case of eye contact: Rinse cautiously with water for several minutes.[8][10] Remove

contact lenses if present and easy to do. Continue rinsing.[10] Seek medical attention.[8]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[8][10]

If swallowed: Do NOT induce vomiting.[10] Rinse mouth with water and seek immediate

medical attention.[10][12]

Disposal Plan:

Dispose of 1-Benzofuran-2-carbonitrile and any contaminated materials as hazardous

waste.

Follow all local, regional, and national regulations for chemical waste disposal.[8]

Waste should be collected in clearly labeled, compatible containers.
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Step-by-Step Handling Workflow
The following diagram illustrates the standard workflow for safely handling 1-Benzofuran-2-
carbonitrile in a laboratory setting.
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Safe Handling Workflow for 1-Benzofuran-2-carbonitrile
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Caption: Step-by-step workflow for handling 1-Benzofuran-2-carbonitrile.
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By adhering to these guidelines, researchers can mitigate the risks associated with handling 1-
Benzofuran-2-carbonitrile and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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